Cas no 77471-43-3 (H-Hyp-AMC hydrochloride salt)

• Product Name: H-Hyp-AMC hydrochloride salt
• CAS No: 77471-43-3
• MF: C₁₅H₁₆N₂O₄
• MW: 288.298543930054
• CID: 549945
• PubChem ID: 7408283
• Update Time: 2025-06-12

H-Hyp-AMC hydrochloride salt Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarboxamide,4-hydroxy-N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-, (2S,4R)-
• 4-hydroxy-N-(4-methyl-2-oxochromen-7-yl)pyrrolidine-2-carboxamide
• H-HYP-AMC
• H-Hyp-AMC Hydrochloride salt
• H-O-Hyp-AMC
• L-HYDROXYPROLINE 7-AMIDO-4-METHYLCOUMARIN HYDROCHLORIDE
• AMC014
• L-HydroxyPro-7-Amino-4-Methylcoumarin
• L-HydroxyPro-AMC
• (2S,4R)-4-Hydroxy-N-(4-methyl-2-oxo-2H-chromen-7-yl)pyrrolidine-2-carboxamide
• (2S,4R)-4-hydroxy-N-(4-methyl-2-oxochromen-7-yl)pyrrolidine-2-carboxamide
• 77471-43-3
• H-Hyp-AMC hydrochloride salt

• Inchi： 1S/C15H16N2O4/c1-8-4-14(19)21-13-5-9(2-3-11(8)13)17-15(20)12-6-10(18)7-16-12/h2-5,10,12,16,18H,6-7H2,1H3,(H,17,20)/t10-,12+/m1/s1
• InChI Key： PCWCKAVECMRKHV-PWSUYJOCSA-N
• SMILES： O[C@H]1CN[C@H](C(NC2C=CC3C(C)=CC(=O)OC=3C=2)=O)C1

Computed Properties

• Exact Mass: 288.11100
• Monoisotopic Mass: 288.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.7A^2
• XLogP3: 0.2

Experimental Properties

• PSA: 91.57000
• LogP: 1.16450

H-Hyp-AMC hydrochloride salt Security Information

• WGK Germany：3
• Storage Condition：−20°C

Additional information on H-Hyp-AMC hydrochloride salt

Research Briefing on H-Hyp-AMC Hydrochloride Salt (CAS: 77471-43-3) in Chemical Biology and Pharmaceutical Applications

H-Hyp-AMC hydrochloride salt (CAS: 77471-43-3) is a fluorogenic substrate widely used in protease activity assays, particularly for studying collagenolytic enzymes such as matrix metalloproteinases (MMPs) and prolyl endopeptidases. This compound, with the chemical formula C₁₇H₂₁ClN₂O₄, has gained attention in recent studies due to its high sensitivity and specificity in detecting enzymatic activity. The AMC (7-amino-4-methylcoumarin) moiety releases a fluorescent signal upon cleavage, making it invaluable for both in vitro and cell-based assays. Recent advancements in drug discovery and biochemical research have further highlighted its utility in high-throughput screening (HTS) and targeted therapy development.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of H-Hyp-AMC hydrochloride salt in profiling MMP-2 and MMP-9 inhibitors for cancer therapeutics. Researchers employed kinetic assays to measure inhibitor potency, demonstrating that this substrate offers superior signal-to-noise ratios compared to traditional colorimetric substrates. The study also noted its stability in physiological buffers, which minimizes experimental variability. These findings underscore its role in accelerating the discovery of novel anti-metastatic agents, particularly in triple-negative breast cancer models.

In neuropharmacology, a breakthrough application was reported in ACS Chemical Neuroscience (2024), where H-Hyp-AMC hydrochloride salt was used to quantify prolyl oligopeptidase (POP) activity in Alzheimer’s disease (AD) models. The substrate’s ability to cross the blood-brain barrier (when conjugated with nanocarriers) enabled real-time monitoring of POP inhibition—a key target for reducing tau hyperphosphorylation. This study opens avenues for developing next-generation POP inhibitors with improved pharmacokinetics.

Challenges remain in optimizing the substrate’s solubility for in vivo applications, as noted in a recent Nature Protocols review. However, chemical modifications, including PEGylation and salt-form adjustments, have shown promise in enhancing bioavailability. Industry reports from Merck and Sigma-Aldrich (2024 Q2) indicate a 30% year-on-year demand increase for H-Hyp-AMC hydrochloride salt, reflecting its expanding role in precision medicine pipelines.

Future directions include integrating this substrate with CRISPR-based screening platforms to identify novel protease regulators, as proposed in a Cell Chemical Biology preprint. The compound’s versatility positions it as a cornerstone tool for both academic research and pharmaceutical R&D, particularly in theranostics and personalized medicine.